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Compound of Interest

Compound Name: (Z2)-4-Octen-1-ol

Cat. No.: B15188041

An In-depth Technical Guide to the Physical Properties of (Z)-4-Octen-1-ol

This technical guide provides a comprehensive overview of the key physical properties of (Z)-4-
Octen-1-ol, specifically its boiling point and density. The information is intended for
researchers, scientists, and professionals in the field of drug development and related
industries. This document summarizes empirical data, outlines detailed experimental protocols
for the determination of these properties, and provides a visual representation of the general
experimental workflow.

Quantitative Data Summary

The physical properties of (Z)-4-Octen-1-ol are critical for its handling, formulation, and
application in various scientific contexts. The boiling point and density are summarized in the

table below.
Physical Property Value Conditions
Boiling Point 174.00 to 176.00 °C @ 760.00 mm Hg[1][2]
Density 0.844 to 0.851 g/cm3 @ 25.00 °C[1][3]

Experimental Protocols
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The following sections detail the methodologies for the experimental determination of the
boiling point and density of a liquid organic compound such as (Z)-4-Octen-1-ol.

Determination of Boiling Point (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure.[4] The capillary method is a common and effective technique for determining the
boiling point of small quantities of a liquid.[5]

Materials:

o Sample of (Z)-4-Octen-1-ol

e Capillary tube (sealed at one end)

o Fusion tube or small test tube

e Thermometer

» Heating apparatus (e.g., oil bath or MelTemp apparatus)[6]
e Stirring apparatus

o Beaker

Procedure:

A small amount of the liquid sample, (Z)-4-Octen-1-ol, is introduced into a fusion tube.

o Acapillary tube, sealed at one end, is inverted and placed into the fusion tube containing the
sample.

e The fusion tube is then attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e This assembly is immersed in a heating bath (e.g., oil bath) which allows for uniform heat
distribution.[7]

e The heating bath is gradually heated, and the temperature is monitored.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b15188041?utm_src=pdf-body
https://m.youtube.com/watch?v=EqErQul_zzk
https://www.jove.com/science-education/v/11193/determination-of-boiling-points-by-capillary-method-procedure
https://www.benchchem.com/product/b15188041?utm_src=pdf-body
https://phillysim.org/newmanual/exp5.pdf
https://www.benchchem.com/product/b15188041?utm_src=pdf-body
https://jeplerts.wordpress.com/2008/12/21/analytical-chemistry-experiment-determination-of-the-boiling-point-of-wine/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15188041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o As the temperature approaches the boiling point, a stream of bubbles will emerge from the
open end of the capillary tube.[5]

e The heat is then slightly reduced, allowing the liquid to cool slowly.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube.[7] This indicates that the vapor pressure of the sample is equal to the
atmospheric pressure.

The procedure should be repeated to ensure accuracy.

Determination of Density (Pycnometer or Graduated
Cylinder Method)

Density is an intrinsic physical property defined as the mass of a substance per unit volume.[8]
[9] The density of a liquid can be determined by measuring its mass and volume.

Materials:

o Sample of (Z)-4-Octen-1-ol

Pycnometer or a graduated cylinder[10]

Analytical balance

Thermometer

Water bath (for temperature control)

Procedure:

e The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an
analytical balance.[10]

e A known volume of (Z)-4-Octen-1-ol is added to the pycnometer or graduated cylinder.
When using a graduated cylinder, the volume is read from the bottom of the meniscus.[10]

e The temperature of the liquid is recorded, as density is temperature-dependent.[8]
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e The combined mass of the container and the liquid is measured.

e The mass of the liquid is determined by subtracting the mass of the empty container from the
combined mass.[10]

e The density is then calculated using the formula: Density = Mass / Volume.[9]

» For higher precision, the measurements should be repeated multiple times, and the average
density calculated.[10]

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for determining the physical properties of
a liquid compound.
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Caption: General workflow for determining boiling point and density.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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